Cas no 1261856-92-1 (4-Chloro-3,4'-bis-(trifluoromethyl)biphenyl)

• Product Name: 4-Chloro-3,4'-bis-(trifluoromethyl)biphenyl
• CAS No: 1261856-92-1
• MF: C₁₄H₇ClF₆
• MW: 324.648803949356
• CID: 4990909
• Update Time: 2025-10-12

4-Chloro-3,4'-bis-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,4'-bis-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7ClF6/c15-12-6-3-9(7-11(12)14(19,20)21)8-1-4-10(5-2-8)13(16,17)18/h1-7H
• InChI Key： QGTXXXUVWFGFFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 342
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Additional information on 4-Chloro-3,4'-bis-(trifluoromethyl)biphenyl

Recent Advances in the Study of 4-Chloro-3,4'-bis-(trifluoromethyl)biphenyl (CAS: 1261856-92-1) in Chemical Biology and Pharmaceutical Research

The compound 4-Chloro-3,4'-bis-(trifluoromethyl)biphenyl (CAS: 1261856-92-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's biphenyl core, substituted with chloro and trifluoromethyl groups, makes it a promising scaffold for further chemical modifications and biological evaluations.

Recent studies have explored the synthetic pathways for 4-Chloro-3,4'-bis-(trifluoromethyl)biphenyl, highlighting its efficient production through palladium-catalyzed cross-coupling reactions. These methods have been optimized to achieve high yields and purity, which are critical for subsequent biological testing. The compound's stability under physiological conditions has also been investigated, with findings suggesting its suitability for in vitro and in vivo studies. Researchers have noted that the trifluoromethyl groups enhance the compound's lipophilicity, potentially improving its membrane permeability and bioavailability.

In terms of biological activity, preliminary studies have demonstrated that 4-Chloro-3,4'-bis-(trifluoromethyl)biphenyl exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding is particularly relevant for the development of novel anti-inflammatory agents. Further mechanistic studies are underway to elucidate the compound's mode of action and its selectivity towards COX-2 over COX-1, which is crucial for minimizing side effects.

Another area of interest is the compound's potential application in oncology. Recent in vitro studies have revealed that 4-Chloro-3,4'-bis-(trifluoromethyl)biphenyl can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The compound's ability to disrupt mitochondrial function and activate caspase pathways has been identified as a possible mechanism for its cytotoxic effects. These findings are still in the early stages, and more comprehensive studies, including animal models, are needed to validate its efficacy and safety.

Despite these promising results, challenges remain in the development of 4-Chloro-3,4'-bis-(trifluoromethyl)biphenyl as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed. Researchers are currently exploring derivatization strategies to enhance the compound's pharmacokinetic properties while retaining its biological activity. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound towards clinical trials.

In conclusion, 4-Chloro-3,4'-bis-(trifluoromethyl)biphenyl (CAS: 1261856-92-1) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its unique structural features and preliminary biological activities make it a valuable scaffold for the development of novel therapeutic agents. Continued research efforts will be crucial to fully understand its potential and translate these findings into clinical applications.